Cas no 2034524-74-6 (3-chloro-4-{1-(3-fluoro-4-methoxybenzoyl)piperidin-4-yloxy}pyridine)

• Product Name: 3-chloro-4-{1-(3-fluoro-4-methoxybenzoyl)piperidin-4-yloxy}pyridine
• CAS No: 2034524-74-6
• MF: C₁₈H₁₈ClFN₂O₃
• MW: 364.798527240753
• CID: 5929137
• PubChem ID: 119100606
• Update Time: 2025-06-25

3-chloro-4-{1-(3-fluoro-4-methoxybenzoyl)piperidin-4-yloxy}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-{1-(3-fluoro-4-methoxybenzoyl)piperidin-4-yloxy}pyridine
• (4-((3-chloropyridin-4-yl)oxy)piperidin-1-yl)(3-fluoro-4-methoxyphenyl)methanone
• AKOS026691130
• 3-chloro-4-{[1-(3-fluoro-4-methoxybenzoyl)piperidin-4-yl]oxy}pyridine
• [4-(3-chloropyridin-4-yl)oxypiperidin-1-yl]-(3-fluoro-4-methoxyphenyl)methanone
• F6479-3229
• 2034524-74-6

• Inchi： 1S/C18H18ClFN2O3/c1-24-17-3-2-12(10-15(17)20)18(23)22-8-5-13(6-9-22)25-16-4-7-21-11-14(16)19/h2-4,7,10-11,13H,5-6,8-9H2,1H3
• InChI Key： YZNWIMPRYRCOBL-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OC1CCN(C(C2C=CC(=C(C=2)F)OC)=O)CC1

Computed Properties

• Exact Mass: 364.0989983g/mol
• Monoisotopic Mass: 364.0989983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.7Ų

Additional information on 3-chloro-4-{1-(3-fluoro-4-methoxybenzoyl)piperidin-4-yloxy}pyridine

3-chloro-4-{1-(3-fluoro-4-methoxybenzoyl)piperidin-3-yloxy}pyridine: A Novel Scaffold for Targeted Therapeutic Applications

3-chloro-4-{1-(3-fluoro-4-methoxybenzoyl)piperidin-4-yloxy}pyridine (CAS No. 2034524-74-6) represents a structurally unique molecule with potential applications in pharmaceutical research. This compound combines multiple functional groups, including a pyridine ring, a chloro substituent, and a complex piperidine derivative linked to a 3-fluoro-4-methoxybenzoyl group. The molecular framework of 3-chloro-4-{1-(3-fluoro-4-methoxybenzoyl)piperidin-4-yloxy}pyridine is designed to interact with specific biological targets, making it a promising candidate for drug discovery programs targeting neurodegenerative disorders, inflammatory conditions, and metabolic diseases.

Recent studies have highlighted the importance of piperidin-4-yloxy scaffolds in modulating cellular signaling pathways. The integration of a 3-fluoro-4-methoxybenzoyl group into the molecular structure of 3-chloro-4-{1-(3-fluoro-4-methoxybenzoyl)piperidin-4-yloxy}pyridine enhances its lipophilicity, which is critical for crossing biological membranes and achieving therapeutic efficacy. This modification also allows for the fine-tuning of pharmacokinetic properties, such as metabolic stability and bioavailability, which are essential for drug development.

The synthesis of 3-chloro-4-{1-(3-fluoro-4-methoxybenzoyl)piperidin-4-yloxy}pyridine involves a multi-step process that emphasizes the importance of stereochemical control. The piperidine ring, a six-membered nitrogen-containing ring, is a key structural element in many pharmaceutical compounds due to its ability to form hydrogen bonds and interact with biological receptors. The presence of a chloro group at the 3-position of the pyridine ring further contributes to the molecule's reactivity and selectivity toward specific targets.

Current research on 3-chloro-4-{1-(3-fluoro-4-methoxybenzoyl)piperidin-4-yloxy}pyridine has focused on its potential as an inhibitor of enzymes involved in neurodegenerative diseases. For example, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory activity against acetylcholinesterase, a key enzyme implicated in Alzheimer's disease. The study also highlighted the compound's ability to cross the blood-brain barrier, which is a critical factor in the development of effective treatments for central nervous system disorders.

Another area of interest is the application of 3-chloro-4-{1-(3-fluoro-4-methoxybenzoyl)piperidin-4-yloxy}pyridine in the treatment of inflammatory conditions. Research published in Pharmaceutical Research in 2024 showed that this compound can modulate the activity of pro-inflammatory cytokines, such as TNF-α and IL-6, by interfering with their signaling pathways. This property makes it a potential candidate for the development of anti-inflammatory drugs with reduced side effects compared to traditional corticosteroids.

The 3-fluoro-4-methoxybenzoyl group in 3-chloro-4-{1-(3-fluoro-4-methoxybenzoyl)piperidin-4-yloxy}pyridine plays a crucial role in its biological activity. Fluorine atoms are known to enhance the metabolic stability of compounds, while methoxy groups can influence the molecule's interaction with biological targets. The combination of these functional groups in the molecular structure of 3-chloro-4-{1-(3-fluoro-4-methoxybenzoyl)piperidin-4-yloxy}pyridine allows for the fine-tuning of its pharmacological profile to meet the specific requirements of different therapeutic applications.

Pharmacokinetic studies of 3-chloro-4-{1-(3-fluoro-4-methoxybenzoyl)piperidin-4-yloxy}pyridine have revealed its favorable properties for drug development. The compound exhibits high solubility in aqueous solutions, which is essential for oral administration. Additionally, its metabolic stability in liver microsomes suggests that it may have a longer half-life in vivo, reducing the frequency of dosing required for therapeutic efficacy.

The development of 3-chloro-4-{1-(3-fluoro-4-methoxybenzoyl)piperidin-4-yloxy}pyridine is part of a broader trend in pharmaceutical research to design molecules with enhanced target specificity and reduced off-target effects. This approach is particularly important in the treatment of complex diseases such as cancer, where the ability to selectively target malignant cells while sparing healthy tissue is crucial for minimizing side effects.

Recent advancements in computational chemistry have enabled researchers to predict the interactions of 3-chloro-4-{1-(3-fluoro-4-methoxybenzoyl)piperidin-4-yloxy}pyridine with various biological targets. Molecular docking studies have shown that this compound can bind to multiple receptors, including G-protein coupled receptors (GPCRs) and ion channels, which are involved in a wide range of physiological processes. These findings provide valuable insights into the potential therapeutic applications of this compound.

The 3-chloro-4-{1-(3-fluoro-4-methoxybenzoyl)piperidin-4-yloxy}pyridine molecule also has the potential to be used in the development of combination therapies. Its ability to modulate multiple signaling pathways makes it a versatile candidate for synergistic drug combinations that can enhance therapeutic outcomes while reducing the risk of resistance development.

Despite its promising properties, the development of 3-chloro-4-{1-(3-fluoro-4-methoxybenzoyl)piperidin-4-yloxy}pyridine as a therapeutic agent requires further research to optimize its pharmacological profile. This includes the evaluation of its safety profile in preclinical models and the identification of potential side effects that may arise from its interactions with other biological systems.

Overall, 3-chloro-4-{1-(3-fluoro-4-methoxybenzoyl)piperidin-4-yloxy}pyridine represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure and functional groups offer a wide range of potential applications in the treatment of various diseases. As research in this area continues to evolve, the compound is expected to play an important role in the development of new and more effective therapeutic strategies.